Cas no 1105201-55-5 (N-(2-bromophenyl)-5-[(3-methoxyphenyl)amino]-1H-1,2,3-triazole-4-carboxamide)

• Product Name: N-(2-bromophenyl)-5-[(3-methoxyphenyl)amino]-1H-1,2,3-triazole-4-carboxamide
• CAS No: 1105201-55-5
• MF: C₁₆H₁₄BrN₅O₂
• MW: 388.218661785126
• CID: 5386410
• Update Time: 2025-06-30

N-(2-bromophenyl)-5-[(3-methoxyphenyl)amino]-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-bromophenyl)-5-[(3-methoxyphenyl)amino]-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C16H14BrN5O2/c1-24-11-6-4-5-10(9-11)18-15-14(20-22-21-15)16(23)19-13-8-3-2-7-12(13)17/h2-9H,1H3,(H,19,23)(H2,18,20,21,22)
• InChI Key： KITADCNVFSYWRW-UHFFFAOYSA-N
• SMILES： N1C(NC2=CC=CC(OC)=C2)=C(C(NC2=CC=CC=C2Br)=O)N=N1

Experimental Properties

• Density: 1.622±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 502.1±50.0 °C(Predicted)
• pka: 7.40±0.70(Predicted)

Additional information on N-(2-bromophenyl)-5-[(3-methoxyphenyl)amino]-1H-1,2,3-triazole-4-carboxamide

N-(2-Bromophenyl)-5-[(3-Methoxyphenyl)Amino]-1H-1,2,3-Triazole-4-Carboxamide: A Comprehensive Overview

N-(2-Bromophenyl)-5-[(3-Methoxyphenyl)Amino]-1H-1,2,3-Triazole-4-Carboxamide (CAS No: 1105201-55-5) is a highly specialized organic compound with significant potential in various fields of chemical research and application. This compound is characterized by its unique structure, which combines a bromophenyl group, a methoxyphenyl amino group, and a triazole ring system. The triazole moiety is particularly notable for its versatility in chemical reactions and its ability to form stable bonds with other functional groups.

Recent studies have highlighted the importance of 1H-1,2,3-triazole derivatives in medicinal chemistry due to their potential as scaffolds for drug design. The presence of the bromophenyl group in this compound adds to its reactivity and selectivity in various chemical reactions. Moreover, the methoxyphenyl amino group introduces additional electronic effects that can be exploited in the design of bioactive molecules. These features make N-(2-Bromophenyl)-5-[(3-Methoxyphenyl)Amino]-1H-1,2,3-Triazole-4-Carboxamide a valuable compound for researchers working on drug discovery and development.

The synthesis of this compound involves a series of carefully designed steps that ensure the formation of the desired product with high purity. The use of advanced synthetic techniques, such as click chemistry and microwave-assisted synthesis, has significantly improved the efficiency and yield of this process. Researchers have also explored the use of this compound in the development of novel materials, including sensors and catalysts.

One of the most promising applications of N-(2-Bromophenyl)-5-[(3-Methoxyphenyl)Amino]-1H-1,2,3-Triazole-4-Carboxamide is in the field of drug delivery systems. Its ability to form stable conjugates with other biomolecules makes it an ideal candidate for targeted drug delivery. Additionally, recent studies have demonstrated its potential as an antimicrobial agent, with promising results against various bacterial and fungal strains.

In terms of structural characterization, this compound has been extensively studied using advanced analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These studies have provided valuable insights into its molecular geometry and electronic properties, which are critical for understanding its reactivity and biological activity.

The integration of computational chemistry tools has further enhanced our understanding of this compound's properties. Molecular modeling studies have revealed that the triazole ring plays a crucial role in stabilizing the molecule's structure and influencing its interactions with other molecules. This information is invaluable for designing analogs with improved bioavailability and efficacy.

Despite its numerous advantages, the synthesis and application of N-(2-Bromophenyl)-5-[(3-Methoxyphenyl)Amino]-1H-1,2,3-Triazole-4-Carboxamide present certain challenges that require further investigation. For instance, optimizing its solubility in different solvents remains a critical area of research to enhance its practical applications in pharmaceutical formulations.

In conclusion, N-(2-Bromophenyl)-5-[(3-Methoxyphenyl)Amino]-1H-1,2,3-Triazole-4-Carboxamide (CAS No: 1105201-55-5) is a versatile compound with immense potential in various fields of science and technology. Its unique structure and functional groups make it an attractive target for researchers aiming to develop innovative solutions in drug discovery, material science, and beyond.